Cas no 26993-16-8 (4-Formylphenyl b-D-Glucopyranoside)
26993-16-8 structure
Product Name:4-Formylphenyl b-D-Glucopyranoside
CAS No:26993-16-8
MF:C13H16O7
MW:284.261944770813
MDL:MFCD08704111
CID:250499
PubChem ID:7573800
Update Time:2025-04-19
4-Formylphenyl b-D-Glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4-(b-D-glucopyranosyloxy)-
- 4-FORMYLPHENYL B-D-GLUCOPYRANOSIDE
- CHEMBL461515
- CTK8F5959
- HELECIN
- helicidum
- helicin hydrate
- Helicid
- 4-Formylphenyl beta-D-glucopyranoside
- 4-(((2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde
- 4'-Formylphenyl-beta-d-glucopyranoside
- Gastrodin Impurity 1
- 4-formylphenyl-O-beta-Dglucopyranoside
- BDBM50245886
- 4-formylphenyl-O-beta-D-glucopyranoside
- 4-(beta-d-glucopyranosyloxy)benzaldehyde
- AX8
- 4-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)benzaldehyde
- AKOS015960450
- 26993-16-8
- AS-49890
- AC-7974
- Q-201187
- (2S,3R,4S,5S,6R)-4-(3,4,5-Trihydroxy-6-hydroxymethyl-tetrahydro-pyran-2-yloxy)-benzaldehyde
- A925039
- PD182179
- SCHEMBL987981
- A-D-glucopyranoside
- 4-FORMYLPHENYL-BETA-D-GLUCOPYRANOSIDE
- 4-Formylphenyl
- CS-0139019
- N88424
- 4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde
- MFCD08704111
- 4-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-tetrahydro-2H-pyran-2-yloxy)benzaldehyde
- W-202142
- IMIPEMIDE; IMIPENEM; IMIPENEN; N-FORMIMIDOYLTHIENAMYCIN; TIENAMYCIN
- 4-Formylphenyl b-D-Glucopyranoside
-
- MDL: MFCD08704111
- Inchi: 1S/C13H16O7/c14-5-7-1-3-8(4-2-7)19-13-12(18)11(17)10(16)9(6-15)20-13/h1-5,9-13,15-18H,6H2/t9-,10-,11+,12-,13-/m1/s1
- InChI Key: OLZAGZCCJJBKNZ-UJPOAAIJSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(C=O)=CC=1
Computed Properties
- Exact Mass: 284.08960285g/mol
- Monoisotopic Mass: 284.08960285g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 116
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.5±0.1 g/cm3
- Boiling Point: 559.9±50.0 °C at 760 mmHg
- Flash Point: 215.8±23.6 °C
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
4-Formylphenyl b-D-Glucopyranoside Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P261;P280;P305+P351+P338;P304+P340;P405;P501
- Safety Instruction: H303+H313+H333
- Storage Condition:2-8 °C
4-Formylphenyl b-D-Glucopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 041125-250mg |
Helecin |
26993-16-8 | 97% | 250mg |
£144.00 | 2022-03-01 | |
| Fluorochem | 041125-1g |
Helecin |
26993-16-8 | 97% | 1g |
£362.00 | 2022-03-01 | |
| Fluorochem | 041125-5g |
Helecin |
26993-16-8 | 97% | 5g |
£1084.00 | 2022-03-01 | |
| Alichem | A119001946-25g |
4-(((2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde |
26993-16-8 | 97% | 25g |
$669.90 | 2023-09-02 | |
| Chemenu | CM410092-1g |
4-Formylphenyl b-D-glucopyranoside |
26993-16-8 | 95%+ | 1g |
$*** | 2023-03-29 | |
| abcr | AB169928-250 mg |
Helecin, 97%; . |
26993-16-8 | 97% | 250 mg |
€255.80 | 2023-07-20 | |
| abcr | AB169928-1 g |
Helecin, 97%; . |
26993-16-8 | 97% | 1 g |
€562.50 | 2023-07-20 | |
| TRC | F209635-100mg |
4-Formylphenyl b-D-Glucopyranoside |
26993-16-8 | 100mg |
$190.00 | 2023-05-18 | ||
| TRC | F209635-500mg |
4-Formylphenyl b-D-Glucopyranoside |
26993-16-8 | 500mg |
$873.00 | 2023-05-18 | ||
| TRC | F209635-1g |
4-Formylphenyl b-D-Glucopyranoside |
26993-16-8 | 1g |
$ 1200.00 | 2023-09-07 |
4-Formylphenyl b-D-Glucopyranoside Related Literature
-
Deng-Guang Yu,Fang Liu,Lei Cui,Zhe-Peng Liu,Xia Wang,S. W. Annie Bligh RSC Adv. 2013 3 17775
-
Martin Dvorak,Reinhard Lackner,Michael Niederwanger,Claire Rotondo,Raimund Schnegg,Peter Ladurner,Veronika Pedrini-Martha,Willi Salvenmoser,Leopold Kremser,Herbert Lindner,Mario García-Risco,Sara Calatayud,Ricard Albalat,òscar Palacios,Mercè Capdevila,Reinhard Dallinger Metallomics 2018 10 1638
-
Zhouliang Peng,Jinxia Huang,Zhiguang Guo Nanoscale 2021 13 18839
-
Rolando Cannalire,Sveva Pelliccia,Luca Sancineto,Ettore Novellino,Gian Cesare Tron,Mariateresa Giustiniano Chem. Soc. Rev. 2021 50 766
-
Sandip Paul,Nasim Sepay,Shrabana Sarkar,Pritam Roy,Swagata Dasgupta,Pinki Saha Sardar,Anjoy Majhi New J. Chem. 2017 41 15392
26993-16-8 (4-Formylphenyl b-D-Glucopyranoside) Related Products
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- 1207732-16-8(2,4,6-trihydroxy-3-methylbenzaldehyde 2-O-beta-D-glucopyranoside)
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- 147362-41-2(Benzaldehyde, 2-[(6-O-b-D-allopyranosyl-b-D-allopyranosyl)oxy]-)
- 195386-10-8(Benzaldehyde, 4-(b-D-ribofuranosyloxy)-)
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